Cas no 2228239-44-7 (3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine)
3-(3,5-Difluoro-2-methoxyphenoxy)pyrrolidine is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoromethoxyphenoxy group, which enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The presence of fluorine atoms improves lipophilicity and binding affinity, while the pyrrolidine ring contributes to conformational rigidity, aiding in selective interactions with biological targets. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and CNS-active agents. Its well-defined chemical properties and synthetic versatility make it a preferred choice for medicinal chemistry applications requiring precise structural modifications.
2228239-44-7 structure
Product Name:3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine
CAS No:2228239-44-7
MF:C11H13F2NO2
MW:229.22323012352
CID:5900907
PubChem ID:165760766
Update Time:2025-05-28
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine
- 2228239-44-7
- EN300-1799318
-
- Inchi: 1S/C11H13F2NO2/c1-15-11-9(13)4-7(12)5-10(11)16-8-2-3-14-6-8/h4-5,8,14H,2-3,6H2,1H3
- InChI Key: VREYZLIONYOQDN-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1OC)OC1CNCC1)F
Computed Properties
- Exact Mass: 229.09143498g/mol
- Monoisotopic Mass: 229.09143498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 30.5Ų
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1799318-1g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 1g |
$1029.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-5g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 5g |
$2981.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-10g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 10g |
$4421.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-0.05g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 0.05g |
$864.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-0.1g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 0.1g |
$904.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-0.25g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 0.25g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-0.5g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 0.5g |
$987.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-1.0g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1799318-2.5g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 2.5g |
$2014.0 | 2023-09-19 | ||
| Enamine | EN300-1799318-5.0g |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine |
2228239-44-7 | 5g |
$2981.0 | 2023-06-02 |
3-(3,5-difluoro-2-methoxyphenoxy)pyrrolidine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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